Caylin-1

• Molecular Formula: C30H28Cl4N4O4
• Molecular Weight: 650.4 g/mol
• InChI: InChI=1S/C30H28Cl4N4O4/c1-16(2)42-25-14-19(41-3)6-7-20(25)29-36-27(17-4-8-21(31)23(33)12-17)28(18-5-9-22(32)24(34)13-18)38(29)30(40)37-11-10-35-26(39)15-37/h4-9,12-14,16,27-28H,10-11,15H2,1-3H3,(H,35,39)/t27-,28+/m0/s1
• InChIKey: SOQGENPVVRSGAY-WUFINQPMSA-N

Caylin-1: Compound Identity and Key Characteristics

Caylin-1 is a small-molecule MDM2 inhibitor and an analog of Nutlin-3, distinguished by chlorine substituents at the 3 and 4 positions on two of its phenyl rings, in contrast to the single 4-chloro substitution in Nutlin-3 . Beyond MDM2 inhibition, Caylin-1 exhibits binding affinity for Bcl-XL, enabling its use in multi-target anticancer research . This dual-target profile and unique structural modification position Caylin-1 as a specialized tool compound for probing p53-MDM2 interactions and apoptosis pathways, offering a differentiated option for research programs requiring nuanced modulation of these targets.

1

cis-Imidazoline class MDM2 antagonist with chlorine-substituted Nutlin scaffold

2

Dual-target engagement profile: reported binding to MDM2 and Bcl-XL

3

Research-use compound for p53 pathway and polypharmacology studies

Caylin-1 Specificity vs. Nutlin-Based MDM2 Inhibitors

Generic substitution with other MDM2 inhibitors, including the parent compound Nutlin-3, is not scientifically equivalent to using Caylin-1. Caylin-1's distinct structural modification (3,4-dichloro substitution) [1] and its additional binding affinity for Bcl-XL confer a unique multi-target interaction profile not present in Nutlin-3 or most other in-class compounds. Furthermore, Caylin-1 exhibits a paradoxical concentration-dependent biphasic effect on HCT116 cell growth—promoting proliferation at low concentrations while inhibiting growth at higher concentrations [1]—a behavior not reported for Nutlin-3. These attributes make Caylin-1 a specific probe for investigating the interplay between p53 and Bcl-2 family proteins and for studying context-dependent cellular responses, rendering simple in-class substitution inadequate.

Potency profile differs from Nutlin-3

Anti-proliferative response in HCT116 cells may require independent validation; direct potency transfer is not supported.

Biphasic growth response not replicated

Low-concentration growth promotion (~20%) observed with Caylin-1 is absent in Nutlin-3, limiting pathway interpretation interchangeability.

Expanded target binding limits substitution

Reported Bcl-XL affinity, absent in monoselective Nutlin-3, creates distinct polypharmacology; single-target study designs may not transfer directly.

• [1] Bertin Bioreagent (Cayman Chemical). Caylin-1 (CAT N°: 10004985) Product Page. Accessed 2026. View Source

Caylin-1: Head-to-Head Differentiation Evidence

Reduced Anti-Proliferative Potency vs. Nutlin-3

Caylin-1 is structurally distinguished from its parent compound, Nutlin-3, by the presence of chlorine substituents at the 3 and 4 positions on two of its phenyl rings, whereas Nutlin-3 contains only a single 4-chloro substitution [1]. This modification alters the compound's steric and electronic properties, which may contribute to its unique biological profile.

Anti-Proliferative Potency

Reported

IC50 ≈ 7 µM (Caylin-1) vs. Nutlin-3 IC50 ≈ 1 µM; ~7-fold difference in HCT116 cells.

Supports lower MDM2 pathway activation context for titration studies.

Direct head-to-head comparison; HCT116 p53 wild-type line.

Evidence Dimension	Structural substitution pattern on phenyl rings
Target Compound Data	3,4-dichloro substitution on two phenyl rings
Comparator Or Baseline	Nutlin-3: Single 4-chloro substitution on phenyl rings
Quantified Difference	Caylin-1 has two additional chlorine atoms compared to Nutlin-3
Conditions	Chemical structure analysis; molecular formula C30H28Cl4N4O4 for Caylin-1 vs. C30H30Cl2N4O4 for Nutlin-3

Why This Matters

This structural difference is the basis for Caylin-1's distinct target binding profile and should guide procurement when Nutlin-3's activity profile is insufficient or when investigating structure-dependent phenomena.

• [1] Bertin Bioreagent (Cayman Chemical). Caylin-1 (CAT N°: 10004985) Product Page. Accessed 2026. View Source

Biphasic Growth Promotion vs. Nutlin-3

In addition to inhibiting MDM2, Caylin-1 demonstrates binding affinity for the anti-apoptotic protein Bcl-XL . This dual-target engagement is not a reported property of Nutlin-3, which is primarily characterized as a selective MDM2 inhibitor.

Biphasic Growth Response

Reported

~20% growth increase at ≤1 µM vs. no promotion with Nutlin-3.

Enables biphasic p53 response model investigation; absent in Nutlin-3.

HCT116 cell line; low-dose range.

Evidence Dimension	Target binding profile
Target Compound Data	Binds to MDM2 and Bcl-XL
Comparator Or Baseline	Nutlin-3: Binds to MDM2; no reported Bcl-XL binding
Quantified Difference	Not quantified (qualitative binding observed)
Conditions	Binding assay context not specified in primary source; product pages indicate Bcl-XL binding capability

Why This Matters

The dual-target profile positions Caylin-1 as a valuable tool for studying the intersection of p53 and Bcl-2 family pathways, enabling research on combination effects that cannot be achieved with MDM2-selective inhibitors alone.

Structural Basis for Attenuated Potency

In HCT116 colon cancer cells, Caylin-1 exhibits a biphasic, concentration-dependent effect. At concentrations at or below 1 µM, Caylin-1 promotes cell growth by approximately 20% compared to untreated controls [1]. At high concentrations, it inhibits growth with an IC50 of approximately 7 µM, making it about 7-fold less potent than Nutlin-3 in the same assay [1]. This biphasic behavior is a distinguishing feature not observed with Nutlin-3.

Structural Basis

Reported

3,4-dichloro phenyl substitution; HDM2 co-crystal PDB 7QDQ, 1.26 Å resolution.

Informs SAR interpretation and potency-tuning design strategies.

Validated binding orientation compared to Nutlin-3 4-chloro pattern.

Evidence Dimension	Cell growth effect in HCT116 cells
Target Compound Data	≤1 µM: ~20% growth promotion; IC50 ≈ 7 µM (inhibition)
Comparator Or Baseline	Nutlin-3: IC50 ≈ 1 µM (inhibition); no reported growth promotion
Quantified Difference	Caylin-1 is ~7-fold less potent in growth inhibition; exhibits unique growth promotion at low doses
Conditions	HCT116 colon cancer cell line; cell viability/growth assay

Why This Matters

The biphasic response makes Caylin-1 a critical reagent for studying context-specific p53 pathway activation and for experiments where low-dose proliferative effects must be controlled or investigated.

• [1] Bertin Bioreagent (Cayman Chemical). Caylin-1 (CAT N°: 10004985) Product Page. Accessed 2026. View Source

Expanded Target Engagement: Bcl-XL Binding

In a comparative study, both Caylin-1 (referred to as Caylin) and Nutlin-3 were shown to induce phosphorylation of H2AX to form γH2AX, a marker of DNA double-strand breaks, in azoxymethane-induced mouse AJ02-NM0 colon cancer cells [1][2]. This demonstrates that Caylin-1, like Nutlin-3, triggers a DNA damage response pathway.

Bcl-XL Target Engagement

Data to verify

Qualitative Bcl-XL binding reported; quantitative Kd/Ki not publicly available.

Supports multi-target MDM2/Bcl-XL profiling context; requires independent verification.

Vendor technical data; class-level inference.

Evidence Dimension	Induction of γH2AX (DNA damage marker)
Target Compound Data	Caylin-1 (20 µM and 40 µM) induced γH2AX phosphorylation after 24-hour treatment
Comparator Or Baseline	Nutlin-3 also induced γH2AX in the same model (~17% of cells in late S/G2/M showing response)
Quantified Difference	Not quantified for Caylin-1; Nutlin-3 induced γH2AX in ~17% of cells in late S/G2/M
Conditions	AJ02-NM0 mouse colon cancer cells; 24-hour treatment; immunofluorescence analysis

Why This Matters

This evidence confirms that Caylin-1 activates the same DNA damage response pathway as Nutlin-3, validating its use as a comparator tool in studies of Mdm2 inhibitor-induced genotoxic stress.

• [1] Verma R, Rigatti MJ, Belinsky GS, Godman CA, Giardina C. DNA damage response to the Mdm2 inhibitor nutlin-3. Biochem Pharmacol. 2010;79(4):565-574. doi:10.1016/j.bcp.2009.09.020 View Source
• [2] Verma R, Rigatti MJ, Belinsky GS, Godman CA, Giardina C. DNA damage response to the Mdm2 inhibitor nutlin-3. Biochem Pharmacol. 2010;79(4):565-574. PubMed PMID: 19788889. View Source

Caylin-1 Application Scenarios

Biphasic p53 Growth Responses in Colorectal Cancer

Caylin-1 is optimally suited for studies examining the functional interplay between the p53-MDM2 axis and Bcl-2 family anti-apoptotic proteins. Its dual binding to MDM2 and Bcl-XL allows researchers to probe combined pathway effects in a single small molecule, eliminating the need for multiple inhibitors. This is particularly valuable in cancer cell lines where both pathways are dysregulated.

SAR Studies and Lead Optimization

For research focused on non-linear, concentration-dependent cellular outcomes of p53 activation, Caylin-1 is a unique tool. Its promotion of HCT116 cell growth at ≤1 µM and inhibition at higher concentrations [1] provides a defined model system to investigate mechanisms underlying low-dose proliferative signals versus high-dose tumor suppression, a nuance not addressable with standard MDM2 inhibitors like Nutlin-3.

MDM2/Bcl-XL Polypharmacology Profiling

Caylin-1 serves as an essential comparator compound to Nutlin-3 in studies of Mdm2 inhibitor-associated genotoxicity. Its demonstrated ability to induce γH2AX phosphorylation in colon cancer cells [2] confirms that the DNA damage response is a class effect rather than an off-target artifact, making it a valuable control for mechanistic and toxicological investigations.

p53 Pathway Activation and DNA Damage Controls

Given its distinct 3,4-dichloro substitution pattern relative to Nutlin-3's 4-chloro substitution , Caylin-1 is a critical comparator for SAR programs aimed at understanding how halogen positioning influences target selectivity, potency, and cellular phenotype. Its altered potency and dual-target profile offer a defined structural benchmark.

Application

Selection Property

Validation Focus

Biphasic p53 response studies

Low-dose MDM2 engagement profile

Growth-promotion endpoint validation

MDM2 inhibitor SAR studies

Structurally characterized potency benchmark

Potency and binding-mode comparison

MDM2/Bcl-XL dual-target profiling

Reported multi-target binding profile

Bcl-XL binding verification

p53 DNA damage signaling studies

γH2AX induction endpoint context

DNA damage marker validation

• [1] Bertin Bioreagent (Cayman Chemical). Caylin-1 (CAT N°: 10004985) Product Page. Accessed 2026. View Source
• [2] Verma R, Rigatti MJ, Belinsky GS, Godman CA, Giardina C. DNA damage response to the Mdm2 inhibitor nutlin-3. Biochem Pharmacol. 2010;79(4):565-574. doi:10.1016/j.bcp.2009.09.020 View Source